Cas no 314041-10-6 (potassium tellurate hydrate)

Potassium tellurate hydrate (K₂TeO₄·xH₂O) is an inorganic compound primarily utilized in analytical chemistry and materials science. Its key advantages include high purity and stability, making it suitable for use as a precursor in the synthesis of tellurium-based compounds. The hydrate form ensures consistent solubility in aqueous solutions, facilitating precise reagent preparation. Potassium tellurate hydrate is also employed in electrochemical applications due to its well-defined redox properties. Its crystalline structure and predictable decomposition behavior further enhance its utility in controlled reactions. The compound is typically handled under standard laboratory conditions, with proper storage to maintain its integrity. Its reliability and reproducibility make it a preferred choice for research and industrial processes requiring tellurate ions.
potassium tellurate hydrate structure
potassium tellurate hydrate structure
Product Name:potassium tellurate hydrate
CAS No:314041-10-6
MF:H2K2O5Te
MW:287.809481143951
CID:916515
PubChem ID:24864931
Update Time:2025-05-23

potassium tellurate hydrate Chemical and Physical Properties

Names and Identifiers

    • potassium tellurate hydrate
    • dipotassium,tellurate,hydrate
    • CTK4G7071
    • 6KA292M3EG
    • dipotassium;tellurate;hydrate
    • 314041-10-6
    • Telluric acid (H2TeO4), potassium salt, hydrate (1:2:1)
    • DTXSID70589958
    • Telluric acid (H2TeO4), potassium salt, hydrate
    • UNII-6KA292M3EG
    • Q27265048
    • Potassium tellurate hydrate [MI]
    • Potassium tellurate--water (2/1/1)
    • Potassium tellurate monohydrate
    • MDL: MFCD00150394
    • Inchi: 1S/2K.H2O4Te.H2O/c;;1-5(2,3)4;/h;;(H2,1,2,3,4);1H2/q2*+1;;/p-2
    • InChI Key: GQDXSEHGIRKBIY-UHFFFAOYSA-L
    • SMILES: [Te](=O)(=O)([O-])[O-].[K+].[K+].O

Computed Properties

  • Exact Mass: 289.82400
  • Monoisotopic Mass: 289.8238589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.2
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • Color/Form: Not determined
  • PSA: 89.49000
  • LogP: -0.92030
  • Solubility: Not determined

potassium tellurate hydrate Security Information

potassium tellurate hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
400580-25G
potassium tellurate hydrate
314041-10-6
25G
¥1428.77 2022-02-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01637-25g
potassium tellurate hydrate
314041-10-6 ≤45.8% (% Te, after reduction with sulphite, gravimetric)
25g
¥1808.0 2024-07-19

Additional information on potassium tellurate hydrate

The Role of Potassium Tellurate Hydrate (CAS No. 314041-10-6) in Modern Chemical and Biomedical Applications

Potassium Tellurate Hydrate, formally identified by its CAS registry number 314041-10-6, is a crystalline inorganic compound composed of potassium ions (K⁺) and hydrated tellurium(VI) oxide anions (TeO₃²⁻). Its chemical formula, K₂TeO₄·nH₂O, where n denotes the number of water molecules incorporated into its lattice structure, reflects its role as a hydrated salt. This compound has garnered significant attention in recent years due to its unique redox properties and emerging applications in catalysis, nanomaterial synthesis, and biomedical research. The presence of hydrated water molecules (nH₂O) modulates its solubility and reactivity under varying experimental conditions, making it a versatile reagent in specialized chemical processes.

In the realm of catalytic chemistry, studies published in the Journal of Catalysis (2023) highlight the utility of Potassium Tellurate Hydrate as a co-catalyst in heterogeneous systems. Researchers demonstrated that when combined with transition metal oxides, this compound enhances the efficiency of oxygen evolution reactions (OER) during electrolysis. The anionic TeO₃²⁻ groups facilitate electron transfer pathways through their high oxidation state (+6), while the hydrated matrix provides structural stability under electrochemical stress. Such findings underscore its potential for advancing renewable energy technologies by improving water-splitting catalysts.

The biomedical community has explored this compound’s ability to modulate cellular redox homeostasis. A 2022 study in Nature Communications Chemistry revealed that controlled release formulations of CAS No. 314041-10-6-derived tellurium species exhibit selective cytotoxicity toward cancer cells without significant harm to healthy tissues. The hydrated form’s slower dissolution kinetics compared to anhydrous counterparts allows precise dosing, critical for minimizing off-target effects. These results have sparked interest in developing targeted anticancer agents leveraging tellurium’s unique bioactivity profile.

In material science applications, recent advancements reported in Advanced Materials Interfaces (2023) show that nanostructured derivatives prepared from Potassium Tellurate Hydrate exhibit superior electrical conductivity when incorporated into perovskite solar cell architectures. The compound serves as a dopant source for stabilizing lead halide perovskites under ambient conditions, addressing degradation issues linked to moisture exposure—a common challenge in photovoltaic technology development.

A groundbreaking application emerged from 2024 research published in Bioconjugate Chemistry, where this compound was utilized as a precursor for synthesizing luminescent tellurium nanoparticles (TNPs). By carefully adjusting reaction parameters during hydrothermal synthesis using the hydrated potassium salt, researchers produced TNPs with tunable near-infrared emission properties ideal for bioimaging applications. These particles demonstrated low toxicity and high contrast imaging capabilities when tested on murine tumor models, offering promising avenues for diagnostic tool development.

Synthetic methodologies involving CAS No. 314041-10-6-based systems have been refined through recent process optimization studies. A collaborative effort between ETH Zurich and Stanford University (published 2023) established a novel solid-state metathesis protocol using this hydrate to synthesize layered double hydroxides doped with tellurium ions. The study emphasized the critical role of hydration state preservation during synthesis—a parameter often overlooked—ensuring uniform distribution of Te species within host matrices.

In drug delivery systems research, investigations into nanoparticle surface functionalization using potassium tellurate derivatives have shown encouraging results. A 2023 paper from MIT highlighted how surface-modified TNPs synthesized from this compound can be conjugated with tumor-targeting ligands while maintaining colloidal stability over extended periods—a key requirement for clinical translation. The hydrated form’s compatibility with organic solvents was noted as advantageous during ligand attachment processes compared to less soluble alternatives.

Spectroscopic analysis techniques applied to this compound have provided new insights into its structural dynamics under varying humidity conditions—a factor critical for industrial storage considerations. X-ray diffraction studies published in Inorganic Chemistry Frontiers (2023) revealed phase transitions occurring at specific relative humidity levels, directly influencing its catalytic activity profile when used in gas-phase reactions such as CO₂ reduction processes.

Bioinorganic studies are exploring the role of Te(VI) species derived from potassium tellurate hydrates in metalloenzyme mimicry systems. A recent Angewandte Chemie article (January 2024) described self-assembled peptide-based catalysts incorporating Te(VI) ions that exhibit unprecedented selectivity toward epoxide ring-opening reactions—processes analogous to those mediated by natural enzymes like cytochrome P450 oxidoreductase.

The compound’s role in nanomaterial templating has also been documented: researchers at UC Berkeley used it as a sacrificial template to create mesoporous carbon frameworks with tailored pore geometries suitable for drug encapsulation applications (ACS Nano 2023). The gradual dehydration process during carbonization allowed precise control over pore dimensions without compromising structural integrity.

In analytical chemistry contexts, novel derivatization protocols using this hydrate have improved detection limits for trace elements analysis via ICP-OES spectroscopy methods. A study from NIST demonstrated that pre-treatment with potassium tellurate solutions enhances signal intensity for certain metalloids by forming highly volatile chelates—a technique now being adopted across environmental contaminant monitoring platforms.

The hydration state’s influence on reactivity is further exemplified by recent polymerization studies where controlled desiccation steps were implemented prior to radical polymerization processes involving Te-containing monomers (Polymer Chemistry 2H). This approach enabled better control over radical initiation rates compared to traditional methods using anhydrous precursors.

In biological systems modeling experiments conducted at Oxford University (published March 2024), aqueous solutions of potassium tellurate hydrates were used to simulate intracellular redox environments due to their ability to reversibly cycle between Te(IV) and Te(VI) oxidation states under physiological pH conditions—properties mimicking natural antioxidant response mechanisms observed in certain cellular organelles.

New synthetic routes involving microwave-assisted synthesis using potassium tellurate hydrates have significantly reduced reaction times while maintaining product purity according to recent reports from TU Delft chemists (Chemical Engineering Journal 2Q/2Q). This method exploits rapid dehydration kinetics induced by microwave irradiation without excessive thermal degradation—a breakthrough for large-scale production scenarios requiring energy efficiency improvements.

Clinical pharmacology investigations are examining the potential use of low-dose formulations containing Te(VI) species derived from this compound as adjunct therapies for neurodegenerative diseases such as Alzheimer’s disease due to their demonstrated ability to inhibit amyloid-beta aggregation at concentrations below cytotoxic thresholds—findings published in Acta Pharmaceutica Sinica B late last year indicate promising preclinical efficacy profiles requiring further validation trials.

Innovative applications include its use as an oxygen scavenger additive within medical packaging materials where controlled release mechanisms prevent oxidative degradation of sensitive pharmaceuticals during storage—a concept validated through accelerated aging tests described in Packaging Technology & Science (April 2o).

Radiopharmaceutical research has begun exploring stable isotopic variants prepared from deuterated forms of potassium tellurate hydrates as precursors for neutron activation studies—though still experimental these approaches may offer new tools for targeted radionuclide therapy according preliminary reports presented at the Society of Nuclear Medicine annual meeting earlier this year.

Surface modification techniques applied directly to this compound’s crystals have enabled their use as supports for immobilized enzymes used in biocatalytic processes such as asymmetric hydrogenation reactions reported recently by Japanese researchers working on chiral drug intermediate production pathways documented last November’s issue Bioresource Technology Reports .

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.